Cas no 215929-23-0 (3-Hexanol, 4-amino-2,5-dimethyl-, (3R,4S)-)

• Product name: 3-Hexanol, 4-amino-2,5-dimethyl-, (3R,4S)-
• CAS No: 215929-23-0
• MF: C₈H₁₉NO
• MW: 145.24256
• CID: 1402871
• PubChem ID: 10820668

3-Hexanol, 4-amino-2,5-dimethyl-, (3R,4S)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 4-amino-2,5-dimethyl-, (3R,4S)-
• (3r,4s)-4-amino-2,5-dimethylhexan-3-ol
• SCHEMBL4874146
• AKOS006340345
• 215929-23-0

• Inchi： InChI=1S/C8H19NO/c1-5(2)7(9)8(10)6(3)4/h5-8,10H,9H2,1-4H3/t7-,8+/m0/s1
• InChI Key： UUNOUPUGNFORGM-JGVFFNPUSA-N
• SMILES： CC(C)C(C(C(C)C)O)N

Computed Properties

• Exact Mass: 145.14677
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 46.25